![molecular formula C20H12FN3O4 B3453823 N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide](/img/structure/B3453823.png)
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide
Overview
Description
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as BAY-36-7620 and has been found to have a range of properties that make it useful for a variety of applications.
Mechanism of Action
The mechanism of action of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is not fully understood. However, it has been shown to bind to specific proteins and enzymes in biological systems, leading to changes in their activity and function.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. These include:
1. Inhibition of specific enzymes and receptors in biological systems.
2. Alteration of cellular signaling pathways.
3. Induction of cell death in cancer cells.
Advantages and Limitations for Lab Experiments
The use of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide in lab experiments has a number of advantages and limitations. Some of the advantages include:
1. High specificity for certain proteins and enzymes.
2. Fluorescent properties that allow for easy detection and tracking.
3. Potential therapeutic applications.
Some of the limitations include:
1. Complex synthesis process.
2. Limited availability.
3. Potential toxicity in high concentrations.
Future Directions
There are a number of potential future directions for research on N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide. These include:
1. Further studies on the mechanism of action and binding properties of this compound.
2. Development of new synthetic methods for producing this compound.
3. Exploration of potential therapeutic applications in a variety of diseases.
4. Investigation of the potential use of this compound as a diagnostic tool for the detection of specific diseases or conditions.
5. Evaluation of the potential toxicity and safety of this compound in various biological systems.
Conclusion:
This compound is a complex chemical compound that has a range of potential applications in scientific research. While the synthesis process is complex and the compound has some limitations, it has been extensively studied for its potential use in a variety of applications. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Scientific Research Applications
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide has been extensively studied for its potential use in scientific research. This compound has been found to have a range of properties that make it useful for a variety of applications, including:
1. As a fluorescent probe for the detection of protein-protein interactions.
2. As a tool for studying the function of specific enzymes and receptors in biological systems.
3. As a potential therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders.
properties
IUPAC Name |
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12FN3O4/c21-14-5-1-4-13(9-14)20-23-17-11-15(7-8-18(17)28-20)22-19(25)12-3-2-6-16(10-12)24(26)27/h1-11H,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFIEDFSKDOOHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12FN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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